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Compound of Interest

Compound Name: Methyl 3-methoxy-2-naphthoate

Cat. No.: B088097

An In-depth Technical Guide to Methyl 3-methoxy-2-naphthoate

Abstract

This technical guide provides a comprehensive overview of Methyl 3-methoxy-2-naphthoate,
a chemical compound of interest in organic synthesis and as an intermediate for various
functional materials. This document details its structural information, physicochemical
properties, a detailed experimental protocol for its synthesis, and its canonical SMILES
representation. A key feature of this guide is the visualization of its synthetic pathway, rendered
using the DOT language for clarity and reproducibility. This guide is intended for researchers,
chemists, and professionals in the field of drug development and material science.

Structural Information and Properties

Methyl 3-methoxy-2-naphthoate is an ester derivative of 3-methoxy-2-naphthoic acid.[1] Its
core structure consists of a naphthalene ring substituted with a methoxy group at the 3-position
and a methyl ester group at the 2-position.

Table 1: Physicochemical and Structural Properties of Methyl 3-methoxy-2-naphthoate
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Property Value Source
methyl 3-methoxynaphthalene-

IUPAC Name PubChem|[2]
2-carboxylate

Molecular Formula C13H1203 PubChem|[2]

Molecular Weight 216.23 g/mol PubChem|[2]

CAS Number 13041-60-6 PubChem[2]
White to Light yellow powder to )

Appearance TCI America
crystal

Melting Point 48-51 °C LookChem[1]

Boiling Point 217 °C / 30mmHg LookChem[1]
InChl=1S/C13H1203/c1-15-

InChl 12-8-10-6-4-3-5-9(10)7- PubChem[2]
11(12)13(14)16-2/h3-8H,1-2H3
MPLSAOVNAXJHHI-

InChiKey PubChem|[2]

UHFFFAOYSA-N

SMILES String

The Simplified Molecular-Input Line-Entry System (SMILES) representation for Methyl 3-

methoxy-2-naphthoate is as follows:

COC1=CC2=CC=CC=C2C=C1C(=0)0C[2][3]

Experimental Protocols
Synthesis of Methyl 3-methoxy-2-naphthoate

A common method for the synthesis of Methyl 3-methoxy-2-naphthoate involves the

methylation of 3-hydroxy-2-naphthoic acid followed by esterification.[4]

Materials:

o 3-hydroxy-2-naphthoic acid (1 equiv)
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Potassium carbonate (K2CO3) (4.0 equiv)

lodomethane (Mel)

Anhydrous Dimethylformamide (DMF)

Argon or Nitrogen gas

Magnetic stir bar

Round-bottomed flask

Procedure:

An oven-dried 500 mL round-bottomed flask is charged with 3-hydroxy-2-naphthoic acid
(10.1 g, 53.4 mmol, 1 equiv) and potassium carbonate (29.5 g, 213.6 mmol, 4.0 equiv).[4]

The flask is equipped with a magnetic stir bar and a rubber septum, then evacuated and
back-filled with argon three times to ensure an inert atmosphere.[4]

Anhydrous DMF is added to the flask.
lodomethane is added dropwise to the stirred suspension.

The reaction mixture is stirred at room temperature until the starting material is consumed
(monitored by TLC).

Upon completion, the reaction is quenched with water and extracted with an appropriate
organic solvent (e.g., ethyl acetate).

The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate,
and concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel to yield Methyl 3-
methoxy-2-naphthoate as a white solid.[4]

Synthesis Workflow
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The following diagram illustrates the synthetic pathway for Methyl 3-methoxy-2-naphthoate
from 3-hydroxy-2-naphthoic acid.

K2CO3, Mel
DMF

3-hydroxy-2-naphthoic acid »-| Methyl 3-methoxy-2-naphthoate

Click to download full resolution via product page

Caption: Synthetic route to Methyl 3-methoxy-2-naphthoate.

Potential Applications

Methyl 3-methoxy-2-naphthoate serves as a valuable intermediate in the synthesis of more
complex organic molecules.[5] Its derivatives have been explored for their potential biological
activities, including anti-inflammatory and anti-cancer properties.[5] Additionally, its structural
motif is of interest in the development of new materials.[5]

Safety Information

Methyl 3-methoxy-2-naphthoate is classified as a skin and eye irritant.[2] It may also cause
respiratory irritation. Appropriate personal protective equipment, such as gloves, safety
glasses, and a lab coat, should be worn when handling this compound. Work should be
conducted in a well-ventilated area or a fume hood.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl 3-methoxy-2-naphthoate structural information
and SMILES]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088097#methyl-3-methoxy-2-naphthoate-structural-
information-and-smiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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